2-Chloro-3'-fluorobiphenyl-4-ol
Cat. No. B8526519
M. Wt: 222.64 g/mol
InChI Key: WMOQHWIPZDABMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08772293B2
Procedure details
3-Fluorobenzeneboronic acid (405 mg, 2.89 mmol) and 4-bromo-3-chlorophenol (500 mg, 2.41 mmol) were dissolved in dioxane (15 mL) and water (3 mL) and the solution degassed. Tetrakis(triphenylphosphine) palladium (0) (278 mg, 0.24 mmol) was added followed by caesium carbonate (2.36 g, 7.23 mmol) and the reaction was stirred at 80° C. under nitrogen for 18 hours. The reaction mixture was cooled to room temperature and partitioned between ethyl acetate and water. The aqueous layer was separated and extracted with ethyl acetate. The combined organic extracts were washed with brine, dried over MgSO4, filtered and concentrated in vacuo. The residue was purified by silica gel column chromatography (20% ethyl acetate in heptane) to afford the title compound (509 mg, 95%) as a colourless oil.
Name
caesium carbonate
Quantity
2.36 g
Type
reactant
Reaction Step Two
Name
Yield
95%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4](B(O)O)[CH:5]=[CH:6][CH:7]=1.Br[C:12]1[CH:17]=[CH:16][C:15]([OH:18])=[CH:14][C:13]=1[Cl:19].C(=O)([O-])[O-].[Cs+].[Cs+]>O1CCOCC1.[Pd].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>[Cl:19][C:13]1[CH:14]=[C:15]([OH:18])[CH:16]=[CH:17][C:12]=1[C:4]1[CH:5]=[CH:6][CH:7]=[C:2]([F:1])[CH:3]=1 |f:2.3.4,6.7.8.9.10|
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Inputs
Step One
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Name
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|
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Quantity
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405 mg
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Type
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reactant
|
|
Smiles
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FC=1C=C(C=CC1)B(O)O
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Name
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|
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Quantity
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500 mg
|
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Type
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reactant
|
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Smiles
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BrC1=C(C=C(C=C1)O)Cl
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
|
O1CCOCC1
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Step Two
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Name
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caesium carbonate
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|
Quantity
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2.36 g
|
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Type
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reactant
|
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Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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Step Three
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Name
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|
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Quantity
|
278 mg
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Type
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catalyst
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Smiles
|
[Pd].C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred at 80° C. under nitrogen for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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water (3 mL) and the solution degassed
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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The reaction mixture was cooled to room temperature
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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partitioned between ethyl acetate and water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The aqueous layer was separated
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The combined organic extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography (20% ethyl acetate in heptane)
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
ClC1=C(C=CC(=C1)O)C1=CC(=CC=C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 509 mg | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
